Cas no 2034559-89-0 (N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide)

• Product Name: N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide
• CAS No: 2034559-89-0
• MF: C₂₀H₁₇N₅O₂S
• MW: 391.446282148361
• CID: 5916127
• PubChem ID: 119105179
• Update Time: 2025-07-09

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide
• N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-(thiazol-2-yloxy)benzamide
• 2034559-89-0
• N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-4-(1,3-thiazol-2-yloxy)benzamide
• AKOS026704296
• N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(1,3-thiazol-2-yloxy)benzamide
• F6560-6020

• Inchi： 1S/C20H17N5O2S/c1-25-18(6-7-24-25)16-10-14(11-21-13-16)12-23-19(26)15-2-4-17(5-3-15)27-20-22-8-9-28-20/h2-11,13H,12H2,1H3,(H,23,26)
• InChI Key： AALJDVWQJLRVJX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(NCC1=CN=CC(=C1)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 391.11029598g/mol
• Monoisotopic Mass: 391.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide

Professional Introduction to N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide (CAS No. 2034559-89-0)

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034559-89-0, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a benzamide moiety, linked to a pyridine ring substituted with a 1-methylpyrazole group, and an oxybenzyl chain terminated by a thiazole ring, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural design of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide is meticulously crafted to interact with biological targets in a specific manner. The benzamide group is well-known for its role as a pharmacophore in various therapeutic agents, exhibiting properties that can modulate enzyme activity and receptor binding. In contrast, the pyridine and pyrazole rings contribute to the compound's ability to penetrate biological membranes, enhancing its bioavailability. The thiazole ring, on the other hand, is frequently incorporated into drug molecules due to its ability to stabilize certain pharmacophoric structures and improve metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. For instance, the benzamide moiety could interact with cyclooxygenase (COX) enzymes, potentially reducing inflammation by inhibiting prostaglandin synthesis. Additionally, the pyrazole ring may engage with kinase enzymes, which are often dysregulated in cancer cells.

The integration of multiple pharmacophoric groups into a single molecular framework is a testament to the growing sophistication of drug design strategies. By combining elements such as the benzamide, pyridine-pyrazole hybrid, and thiazole ring, researchers aim to create compounds that exhibit multiple biological activities simultaneously. This approach is particularly relevant in the development of multitarget drugs, which are designed to address complex diseases by modulating several pathways at once. N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide exemplifies this trend toward rational drug design.

In vitro studies have begun to unravel the potential therapeutic applications of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide. Preliminary data indicate that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Furthermore, its ability to interact with kinase enzymes suggests potential applications in oncology. Specifically, it may inhibit tyrosine kinases that are overexpressed in certain cancer types, thereby disrupting tumor growth and proliferation.

The synthesis of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(1,3-thiazol-2-yloxy)benzamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define its core structure. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacokinetic properties of N-{5-(1-methyl-1H-pyrazol-5-ylyl)pyridin]-3 - ylmethl}-4 -(13 - thi azo l - 2 - y l ) b en z am ide are also under investigation. Factors such as solubility bioavailability metabolic stability and excretion route will play critical roles in determining its clinical efficacy. Computational modeling has been used to predict these properties based on the compound's structure providing valuable insights into potential modifications that could enhance its pharmacokinetic profile.

As research progresses further clinical trials will be necessary to validate the therapeutic potential of N-{5( 11 - me t h y l - 11 H - p y ra z ol - 51 y l ) p y rid i n e - 31 ylm e th y l } - 4 (13 t h i az o l - 21 y lo x y ) b en z am ide . These studies will not only assess its efficacy but also monitor for any adverse effects ensuring safe usage in humans. Collaborative efforts between academic institutions pharmaceutical companies regulatory agencies will be essential in advancing this compound through preclinical development towards clinical application.

The broader implications of discovering new molecular entities like N-{5(11-methyl-lH-pyrazol-S-yI)-pyridine-SYlmethyll(13-thiazol-Z-yI)-benzamide extend beyond individual therapeutic applications They represent milestones toward more personalized medicine approaches where drugs are tailored based on genetic or molecular profiles of patients This underscores importance continuous innovation exploration within field medicinal chemistry which drives development life-saving treatments addresses unmet medical needs global population.